3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-imine 4-methylbenzenesulfonate

• IUPAC Name: 3-(2-ethoxyethyl)-1,3-benzothiazol-2-imine;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C11H14N2OS.C7H8O3S/c1-2-14-8-7-13-9-5-3-4-6-10(9)15-11(13)12;1-6-2-4-7(5-3-6)11(8,9)10/h3-6,12H,2,7-8H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key: SHSIFGVTYRSMEM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=CC=CC=C2SC1=N.CC1=CC=C(C=C1)S(=O)(=O)O
• Molecular Formula: C18H22N2O4S2
• Molecular Weight: 394.5 g/mol

Description

Benzo[d]thiazol-2(3H)-imine is a class of organic compounds that contain a benzo[d]thiazole core, which is a bicyclic compound made up of a benzene ring fused to a thiazole ring. The “3-(2-ethoxyethyl)” and “4-methylbenzenesulfonate” parts refer to the substituents on the benzo[d]thiazol-2(3H)-imine core. These types of compounds are often used in the development of various pharmaceuticals due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazol-2(3H)-imine derivatives can be analyzed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, and mass spectrometry.

Chemical Reactions Analysis

Benzo[d]thiazol-2(3H)-imine derivatives can undergo various chemical reactions. For instance, they can be synthesized through a temperature-controlled intermolecular annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzo[d]thiazol-2(3H)-imine derivatives can be influenced by their substituents. For example, the introduction of a heptyl substituent attached to the quaternary nitrogen atom of the benzothiazole ring leads to an improvement in the photophysical properties of the dye.

Scientific Research Applications

Solvatochromic and Fluorogenic Dye for Spectroscopy

This compound has been utilized as a solvatochromic and fluorogenic dye in spectroscopy applications. Its ability to change color based on the solvent environment makes it valuable for monitoring microbiological objects and cellular compartments. .

Antidepressant and Anticonvulsant Effects

Derivatives of benzo[d]thiazol have shown potential in treating depression and epilepsy. .

Synthesis of Marine Natural Products

The synthesis of benzo[d]thiazol-2(3H)-one derivatives has been explored for their potential as marine natural products. .

Organic Synthesis

The compound’s structure is beneficial in organic synthesis, providing a reliable strategy for the direct preparation of chemically pure styryl dyes. .

Photophysical Property Studies

The introduction of specific substituents to the benzo[d]thiazol ring can lead to improvements in photophysical properties. .

Mechanism of Action

Target of Action

Benzothiazole derivatives, which this compound is a part of, have been found to have a wide spectrum of pharmacologic effects, including anti-inflammatory, antibacterial, antiviral, antioxidant, and immunomodulatory properties .

Mode of Action

Benzothiazole derivatives are known to interact with various biological targets to exert their effects .

Biochemical Pathways

Benzothiazole derivatives have been found to affect a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Benzothiazole derivatives have been found to have a wide range of effects at the molecular and cellular level due to their diverse biological activities .

Future Directions

The future directions in the research of benzo[d]thiazol-2(3H)-imine derivatives could involve the development of new selective fluorogenic probes for monitoring cellular components of healthy and infected cells. Additionally, further studies could focus on the design and development of potent antagonists by confirming their binding with human receptors.